2-methyl-7-[[(4-methyl-2-pyridinyl)amino](4-nitrophenyl)methyl]-8-quinolinol

• IUPAC Name: 2-methyl-7-[[(4-methylpyridin-2-yl)amino]-(4-nitrophenyl)methyl]quinolin-8-ol
• InChI: InChI=1S/C23H20N4O3/c1-14-11-12-24-20(13-14)26-21(16-5-8-18(9-6-16)27(29)30)19-10-7-17-4-3-15(2)25-22(17)23(19)28/h3-13,21,28H,1-2H3,(H,24,26)
• InChI Key: QOROSSPFXOLAQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(C2=CC=C(C=C2)[N+](=O)[O-])C3=C(C4=C(C=CC(=N4)C)C=C3)O
• Molecular Formula: C23H20N4O3
• Molecular Weight: 400.4 g/mol

Description

2-methyl-7-[[(4-methyl-2-pyridinyl)amino](4-nitrophenyl)methyl]-8-quinolinol is a chemical compound that belongs to the class of quinoline-based compounds. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicine, biology, and chemistry.

Mechanism of Action

The mechanism of action of 2-methyl-7-[[(4-methyl-2-pyridinyl)amino](4-nitrophenyl)methyl]-8-quinolinol is not fully understood. However, it has been reported to exert its biological activities through various mechanisms. For example, its anticancer activity has been attributed to its ability to induce apoptosis in cancer cells by activating the caspase pathway. Its antimicrobial and antiviral activities have been attributed to its ability to disrupt the membrane integrity of microorganisms and viruses, respectively. Its anti-inflammatory activity has been attributed to its ability to inhibit the production of pro-inflammatory cytokines. Its DNA-binding properties have been attributed to its ability to intercalate into the DNA helix.
Biochemical and Physiological Effects
2-methyl-7-[[(4-methyl-2-pyridinyl)amino](4-nitrophenyl)methyl]-8-quinolinol has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, bacteria, and viruses. In addition, it has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, it has been reported to exhibit DNA-binding properties, which may lead to DNA damage and cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-7-[[(4-methyl-2-pyridinyl)amino](4-nitrophenyl)methyl]-8-quinolinol in lab experiments include its potential applications in various scientific fields, its well-established synthesis method, and its reported biological activities. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 2-methyl-7-[[(4-methyl-2-pyridinyl)amino](4-nitrophenyl)methyl]-8-quinolinol. These include:
1. Further studies to fully understand its mechanism of action and its potential applications in medicine, biology, and chemistry.
2. Development of new synthetic methods to improve the yield and purity of this compound.
3. Investigation of its potential use as a fluorescent probe for the detection of metal ions in biological systems.
4. Exploration of its potential use as a DNA-intercalating agent for the treatment of cancer.
5. Investigation of its potential use as a ligand for the synthesis of metal complexes with unique properties.
Conclusion
In conclusion, 2-methyl-7-[[(4-methyl-2-pyridinyl)amino](4-nitrophenyl)methyl]-8-quinolinol is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine, biology, and chemistry. Its synthesis method is well-established, and it has been reported to exhibit various biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory activities. However, further studies are needed to fully understand its mechanism of action and its potential applications in various scientific fields.

Scientific Research Applications

2-methyl-7-[[(4-methyl-2-pyridinyl)amino](4-nitrophenyl)methyl]-8-quinolinol has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been reported to exhibit anticancer, antimicrobial, and antiviral activities. In addition, it has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. In biology, this compound has been used as a fluorescent probe for the detection of metal ions. Furthermore, it has been reported to exhibit DNA-binding properties, making it a potential candidate for DNA-intercalating agents. In chemistry, this compound has been used as a ligand for the synthesis of metal complexes.